![molecular formula C13H13F2NO B6177967 (1R,3s,5S)-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide CAS No. 2679949-98-3](/img/no-structure.png)
(1R,3s,5S)-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide
Overview
Description
(1R,3s,5S)-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide, commonly referred to as 1R,3s,5S-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide, is a bicyclic compound that has been of interest to the scientific community due to its potential applications in various fields. This compound has been studied for its ability to act as a catalyst in organic synthesis, its possible use in drug design, and its potential for use in laboratory experiments.
Scientific Research Applications
1R,3s,5S-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide has been studied for its potential applications in various scientific fields. The compound has been found to act as a catalyst for organic synthesis, and has been used in the synthesis of a variety of compounds. It has also been studied for its potential use in drug design, as it has been found to interact with certain biological targets. Additionally, the compound has been studied for its potential use in laboratory experiments, as it has been found to be a stable and non-toxic compound.
Mechanism of Action
The mechanism of action of 1R,3s,5S-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide is not fully understood, but it is believed to involve the interaction of the compound with certain biological targets. The compound has been found to interact with certain proteins, enzymes, and receptors, and is believed to act as an agonist or antagonist of these targets. Additionally, the compound has been found to interact with certain enzymes involved in the metabolism of drugs, and is believed to affect the metabolism of certain drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1R,3s,5S-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide are not fully understood. The compound has been found to interact with certain proteins, enzymes, and receptors, and is believed to affect the metabolism of certain drugs. Additionally, the compound has been found to interact with certain enzymes involved in the metabolism of drugs, and is believed to affect the metabolism of certain drugs. It is also believed that the compound may have an effect on the immune system, as it has been found to interact with certain immune cells.
Advantages and Limitations for Lab Experiments
1R,3s,5S-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide has several advantages for laboratory experiments. The compound is a stable and non-toxic compound, which makes it a suitable choice for use in laboratory experiments. Additionally, the compound has been found to act as a catalyst in organic synthesis, which makes it a useful tool for the synthesis of a variety of compounds. However, the compound has some limitations for laboratory experiments, as it has been found to interact with certain proteins, enzymes, and receptors, and is believed to affect the metabolism of certain drugs.
Future Directions
There are several potential future directions for 1R,3s,5S-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide. These include further research into the compound’s mechanism of action, as well as research into its potential use in drug design and laboratory experiments. Additionally, further research into the compound’s biochemical and physiological effects could lead to a better understanding of its potential uses. Finally, further research into the compound’s ability to act as a catalyst in organic synthesis could lead to the development of more efficient and cost-effective synthesis methods.
Synthesis Methods
The synthesis of 1R,3s,5S-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide can be accomplished through a variety of methods. The most common method is the direct fluorination of N-phenylbicyclo[3.1.0]hexane-3-carboxamide using a fluorinating agent such as fluorine gas, chlorine trifluoride, or sulfuryl fluoride. Other methods include the catalytic fluorination of N-phenylbicyclo[3.1.0]hexane-3-carboxamide using palladium(II) chloride and a fluorinating agent, as well as the direct fluorination of N-phenylbicyclo[3.1.0]hexane-3-carboxamide using a silver-based fluorinating agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3s,5S)-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide involves the preparation of the bicyclic ring system followed by the introduction of the fluorine atoms and the amide group.", "Starting Materials": [ "Cyclopentadiene", "Phenylacetylene", "Bromine", "Sodium hydride", "2,2-difluoroethylamine", "Acetic anhydride", "Sodium acetate", "Ammonium chloride", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Diethyl ether", "Chloroform", "N,N-dimethylformamide", "Triethylamine", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "Hexane", "Toluene", "Acetonitrile", "Water" ], "Reaction": [ "Cyclopentadiene and phenylacetylene undergo a Diels-Alder reaction in the presence of bromine to form the bicyclic ring system.", "The resulting product is deprotonated with sodium hydride and treated with 2,2-difluoroethylamine to introduce the fluorine atoms.", "The amide group is introduced by reacting the product with acetic anhydride and sodium acetate in the presence of ammonium chloride.", "The crude product is purified by column chromatography using a mixture of chloroform and methanol as the eluent.", "The purified product is then treated with sodium hydroxide in methanol to remove the Boc protecting group.", "The resulting amine is then reacted with the appropriate acid chloride in the presence of N,N-dimethylformamide and triethylamine to form the amide bond.", "The final product is purified by recrystallization from a mixture of hexane and toluene or by column chromatography using a mixture of acetonitrile and water as the eluent." ] } | |
CAS RN |
2679949-98-3 |
Product Name |
(1R,3s,5S)-6,6-difluoro-N-phenylbicyclo[3.1.0]hexane-3-carboxamide |
Molecular Formula |
C13H13F2NO |
Molecular Weight |
237.2 |
Purity |
95 |
Origin of Product |
United States |
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